Cas no 2679859-52-8 (rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid)

• Product Name: rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid
• CAS No: 2679859-52-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5644788
• PubChem ID: 165938850
• Update Time: 2025-10-06

rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273059
• rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid
• 2679859-52-8

• Inchi： 1S/C11H17NO3/c1-7(13)12-6-5-8-9(11(14)15)3-2-4-10(8)12/h8-10H,2-6H2,1H3,(H,14,15)/t8-,9+,10+/m0/s1
• InChI Key： HQYNONIRLSKTER-IVZWLZJFSA-N
• SMILES： OC([C@@H]1CCC[C@@H]2[C@H]1CCN2C(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid

Rac-(3aR,4S,7aS)-1-Acetyl-Octahydro-1H-Indole-4-Carboxylic Acid: A Comprehensive Overview

The compound rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid, identified by the CAS number 2679859-52-8, is a biologically active molecule with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a bicyclic framework with an acetyl group attached at the 1-position and a carboxylic acid group at the 4-position. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid in various therapeutic areas. For instance, research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, neurological disorders, and inflammation. The stereochemistry of this compound plays a crucial role in its activity; the specific configuration at the 3aR, 4S, and 7aS positions ensures optimal binding to its target receptors.

The synthesis of rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the indole ring system through cyclization reactions and the subsequent introduction of functional groups. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, which is essential for its pharmacological applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has been reported to exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it demonstrates neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development.

The application of rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid extends beyond pharmacology into other areas such as materials science and biotechnology. Its unique chemical structure makes it a valuable building block for constructing more complex molecules with tailored functionalities. Furthermore, recent research has explored its use in designing novel materials with applications in drug delivery systems and biosensors.

In conclusion, rac-(3aR,4S,7aS)-1-acetyl-octahydro-1H-indole-4-carboxylic acid (CAS No. 2679859-52-8) is a versatile compound with significant potential across multiple scientific disciplines. Its stereochemistry-dependent biological activity and diverse functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine and technology.